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Compound of Interest

Compound Name: Calcium citrate malate

CAS No.: 159771-97-8

Cat. No.: B15723049

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro dissolution characteristics of

Calcium Citrate Malate (CCM), a water-soluble calcium supplement. This document

summarizes key quantitative data, details experimental protocols for dissolution testing, and

presents visual workflows to aid in the understanding of the dissolution process. The

information is curated for researchers, scientists, and professionals involved in drug

development and formulation.

Quantitative Dissolution Data
The dissolution of Calcium Citrate Malate (CCM) is influenced by its manufacturing process

and the surrounding pH. The following tables summarize quantitative data from various in vitro

studies.

Table 1: Dissolution Rate of Different Calcium Citrate Malate Compositions
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CCM Composition
Characteristics

Dissolution Rate Time to Dissolution

Pore Area: 73.5 m²/g, pH: 6.8 ~98% 60 seconds

Pore Area: 67.7 m²/g, pH: 6.5 ~97% 90 seconds

Pore Area: 58 m²/g, pH: 6.5 ~98.6% 90 seconds

General Specification >95% < 120 seconds

Source: Data compiled from a study on CCM compositions.[1]

Table 2: Dissolution of a Commercial Calcium Citrate Malate Product in Simulated Gastric

Fluid (0.01 N HCl)

Time Point % Calcium Dissolved

60 minutes 105.04 ± 10.77%*

Dissolution Efficiency: 70.44% *Values exceeding 100% may be attributed to assay variability

or interactions with excipients.

Source: Adapted from a study on commercial calcium supplements.[2]

Table 3: Comparative Solubility of Various Calcium Salts in Simulated Gastrointestinal

Conditions
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Calcium Salt
Total Soluble Calcium at
pH 2.0 (Gastric)

Total Soluble Calcium at
pH 7.0 (Intestinal)

Calcium Citrate Malate High
Significantly high soluble

complex

Calcium Citrate High
Significantly high soluble

complex

Calcium Lactate High Moderate

Calcium Gluconate High Moderate

Calcium Carbonate High Low

Calcium Phosphate High Extensive Precipitation

Source: Adapted from a study evaluating the in vitro solubility of six calcium salts.[3][4][5]

Experimental Protocols
Detailed methodologies are crucial for reproducible in vitro dissolution studies. The following

protocols are based on established pharmacopeial methods and published research.

Dissolution Testing of Calcium Citrate Malate Tablets
This protocol is adapted from a study on the dissolution of commercial calcium supplements

and aligns with USP guidelines.[2]

Objective: To determine the in vitro dissolution rate of calcium from Calcium Citrate Malate
tablets in a simulated gastric environment.

Apparatus:

USP Apparatus 2 (Paddle Method)

Dissolution Test Assembly (e.g., Agilent 708-DS)

Water bath with heater and circulator

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31084090/
https://www.semanticscholar.org/paper/In-Vitro-Solubility-Characteristics-of-Six-Calcium-Roth-Bassell-Clydesdale/6f8531dc78de6d41e55ccc6b342b6d523c31acc5
https://www.researchgate.net/publication/301730069_In_Vitro_Solubility_Characteristics_of_Six_Calcium_Salts/download
https://www.benchchem.com/product/b15723049/docs?utm_src=pdf-body#in-vitro-dissolution-of-calcium-citrate-malate-a-technical-guide
https://dissolutiontech.com/issues/202308/DT202308_A04.pdf
https://www.benchchem.com/product/b15723049/docs?utm_src=pdf-body#in-vitro-dissolution-of-calcium-citrate-malate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cannula filters (45 µm)

Syringes

Volumetric flasks and pipettes

Reagents:

Dissolution Medium: 0.01 N Hydrochloric Acid (HCl). To prepare, dilute 8.3 mL of

concentrated HCl to 10 L with deionized water.

Calcium standard for analytical calibration.

Procedure:

Preparation of Dissolution Medium: Prepare a sufficient volume of 0.01 N HCl. De-aerate the

medium prior to use.

Apparatus Setup:

Set the water bath to maintain a temperature of 37 ± 0.5 °C within the dissolution vessels.

Place 750 mL of the dissolution medium into each vessel.

Set the paddle speed to 75 rpm.

Sample Introduction: Place one Calcium Citrate Malate tablet into each dissolution vessel.

Start the apparatus immediately.

Sampling:

Withdraw 5 mL aliquots at 5, 10, 15, 20, 30, 45, and 60 minutes.

Filter each sample immediately through a 45-µm cannula filter.

No medium replacement is necessary for this procedure.

Sample Analysis: Quantify the amount of dissolved calcium in each filtered aliquot using a

validated analytical method such as Atomic Absorption Spectrometry or Complexometric
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Titration (see section 2.2).

Calculations: Calculate the percentage of the labeled amount of calcium dissolved at each

time point.

Analytical Methods for Calcium Quantification
This method is suitable for the accurate determination of calcium concentration in dissolution

samples.[2]

Instrumentation:

Atomic Absorption Spectrometer with a calcium hollow-cathode lamp.

Instrumental Parameters:

Wavelength: 422 nm

Slit width: 1.0 nm

Lamp current: 40 mA

Flame: Acetylene-air

Acetylene pressure: 1.5 bar

Compressed air pressure: 3 bar

Procedure:

Standard Preparation: Prepare a stock solution of 1000 µg/mL of calcium. From this, prepare

a series of working standards by diluting with the dissolution medium to concentrations

ranging from 25 to 200 µg/mL.

Sample Preparation: Dilute the filtered dissolution samples with the dissolution medium to

fall within the concentration range of the standard curve (dilutions of 4 to 30 times may be

necessary).
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Measurement: Aspirate the standards and samples into the AAS and record the absorbance

readings.

Quantification: Construct a calibration curve from the standard solutions and determine the

calcium concentration in the samples.

This is a classic and reliable method for calcium quantification based on USP monographs.[6]

Reagents:

0.05 M Edetate Disodium (EDTA) VS

3 N Hydrochloric Acid

1 N Sodium Hydroxide

Hydroxy naphthol blue indicator

Procedure:

Sample Preparation: Transfer a precisely weighed amount of the Calcium Citrate Malate
sample (approximately 350 mg) into a 250-mL beaker.

Dissolution: Add 10 mL of water and 3 mL of 3 N HCl and swirl to dissolve. Add 90 mL of

water and a magnetic stir bar.

Titration:

While stirring, add 30 mL of 0.05 M EDTA from a burette.

Add 25 mL of 1 N Sodium Hydroxide.

Add approximately 150 mg of hydroxy naphthol blue indicator.

Continue the titration with 0.05 M EDTA until a distinct blue endpoint is reached.

Blank Determination: Perform a blank titration using the same procedure without the sample.
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Calculation: Calculate the percentage of calcium in the sample using the following formula:

% Calcium = {[(V_sample - V_blank) × M_EDTA × F] / W_sample} × 100 Where:

V_sample = Volume of EDTA consumed by the sample (mL)

V_blank = Volume of EDTA consumed by the blank (mL)

M_EDTA = Molarity of the EDTA solution (mmol/mL)

F = Equivalency factor for calcium (40.08 mg/mmol)

W_sample = Weight of the sample (mg)

Visualizations of Experimental Workflows and
Logical Relationships
The following diagrams, created using Graphviz, illustrate key processes in the in vitro

dissolution studies of Calcium Citrate Malate.
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Caption: Workflow for In Vitro Dissolution Testing of Calcium Citrate Malate.
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Caption: Key Factors Influencing the In Vitro Dissolution of Calcium Citrate Malate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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